N1-cyclopentyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C15H22N2O3S/c1-10-7-8-13(21-10)12(20-2)9-16-14(18)15(19)17-11-5-3-4-6-11/h7-8,11-12H,3-6,9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: LBOWKDBEECRHDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC(=O)C(=O)NC2CCCC2)OC
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N1-cyclopentyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide, also known as CPME, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. CPME belongs to the family of oxalamide compounds, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis Techniques

Innovative synthetic approaches, such as the one described by Mamedov et al. (2016), involve acid-catalyzed rearrangements for the synthesis of di- and mono-oxalamides, highlighting a methodology that could be applicable to compounds like N1-cyclopentyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide for creating anthranilic acid derivatives and oxalamides, which are significant in medicinal chemistry and materials science (Mamedov et al., 2016).

Material Science Applications

In the realm of organic electronics, compounds with complex architectures, similar to N1-cyclopentyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide, are of interest. For instance, Wang Ni et al. (2015) synthesized acceptor–donor–acceptor (A-D-A) small molecules for organic solar cells, demonstrating the critical role of molecular structure in photovoltaic performance. Such studies suggest potential applications of complex oxalamides in the development of new materials for energy conversion (Wang Ni et al., 2015).

Medicinal Chemistry and Drug Design

In medicinal chemistry, the structural motifs found in N1-cyclopentyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide might be explored for drug design. Ha et al. (1997) investigated polyamine analogues like N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm) for their antitumor properties, indicating a pathway where similar compounds could be studied for their biological activities and potential therapeutic applications (Ha et al., 1997).

Chemical Reactivity and Catalysis

The study of oxalamide-based carbenes, such as in the work by Braun et al. (2012), provides insights into the reactivity of carbenes derived from oxalamides. These findings could offer a foundation for utilizing N1-cyclopentyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide in catalytic processes or as a ligand in organometallic chemistry (Braun et al., 2012).